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Compound of Interest

Compound Name: Fenoxycarb-d3

Cat. No.: B13838377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Fenoxycarb-d3, a deuterated internal standard crucial for the accurate quantification of the

insecticide Fenoxycarb in various research applications. This document details product

specifications from leading suppliers, outlines a comprehensive experimental protocol for its

use in liquid chromatography-mass spectrometry (LC-MS), and presents a visual workflow to

guide researchers.

Commercial Supplier and Product Specifications
Fenoxycarb-d3 is available from specialized chemical suppliers. The following tables

summarize the technical data for Fenoxycarb-d3 offered by prominent vendors, allowing for a

clear comparison of their product specifications.
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Parameter Specification

Product Name Fenoxycarb-d3

CAS Number 2468639-22-5[1]

Molecular Formula C₁₇H₁₆D₃NO₄[1]

Formula Weight 304.4[1]

Purity ≥99% deuterated forms (d₁-d₃)[1]

Format Crystalline Solid

Intended Use
Internal standard for the quantification of

fenoxycarb by GC- or LC-MS[1]

Storage Temperature -20°C

Stability ≥ 4 years

Solubility Slightly soluble in Chloroform and Methanol

LGC Standards
Parameter Specification

Product Name Fenoxycarb-d3

Synonyms Eclipse-d3

Molecular Formula C₁₇D₃H₁₆NO₄

Molecular Weight 304.36

Purity >95% (HPLC)

Format Neat Solid

Available Pack Sizes 1 mg, 5 mg, 10 mg

Storage Temperature +4°C
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Experimental Protocol: Quantification of
Fenoxycarb using Fenoxycarb-d3 as an Internal
Standard by LC-MS
This protocol provides a general methodology for the use of Fenoxycarb-d3 as an internal

standard for the accurate quantification of Fenoxycarb in a given sample matrix. Researchers

should optimize the parameters based on their specific instrumentation and sample type.

Materials and Reagents
Fenoxycarb standard (for calibration curve)

Fenoxycarb-d3 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Sample matrix (e.g., plasma, tissue homogenate, environmental sample extract)

Preparation of Stock Solutions
Fenoxycarb Stock Solution (1 mg/mL): Accurately weigh 1 mg of Fenoxycarb standard and

dissolve it in 1 mL of methanol.

Fenoxycarb-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of

Fenoxycarb-d3 and dissolve it in 1 mL of methanol.

Preparation of Working Solutions
Fenoxycarb Working Solutions (for Calibration Curve): Prepare a series of working solutions

by serially diluting the Fenoxycarb stock solution with a 50:50 mixture of acetonitrile and

water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.
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Fenoxycarb-d3 Internal Standard (IS) Working Solution (100 ng/mL): Dilute the

Fenoxycarb-d3 stock solution with a 50:50 mixture of acetonitrile and water to a final

concentration of 100 ng/mL.

Sample Preparation
Spiking: To 100 µL of each sample, calibration standard, and quality control sample, add 10

µL of the 100 ng/mL Fenoxycarb-d3 internal standard working solution.

Protein Precipitation (for biological matrices): Add 300 µL of cold acetonitrile to each sample.

Vortexing: Vortex each sample for 1 minute to ensure thorough mixing and precipitation of

proteins.

Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a new set of vials for LC-MS

analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate Fenoxycarb from matrix components (e.g., 5% B to

95% B over 5 minutes).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.
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Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI) mode.

Multiple Reaction Monitoring (MRM) Transitions:

Fenoxycarb: Precursor ion (Q1) m/z → Product ion (Q3) m/z (to be determined by infusion

of the standard).

Fenoxycarb-d3: Precursor ion (Q1) m/z → Product ion (Q3) m/z (to be determined by

infusion of the standard, expected to be +3 Da compared to Fenoxycarb).

Data Analysis
Integrate the peak areas for both Fenoxycarb and Fenoxycarb-d3 for each sample,

standard, and quality control.

Calculate the ratio of the peak area of Fenoxycarb to the peak area of Fenoxycarb-d3.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

Fenoxycarb standards.

Determine the concentration of Fenoxycarb in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for the

quantification of Fenoxycarb using Fenoxycarb-d3 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13838377?utm_src=pdf-body
https://www.benchchem.com/product/b13838377?utm_src=pdf-body
https://www.benchchem.com/product/b13838377?utm_src=pdf-body
https://www.benchchem.com/product/b13838377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13838377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation Sample Processing Analysis

Fenoxycarb
Stock Solution

Fenoxycarb
Working Standards

Fenoxycarb-d3
Stock Solution

IS Working
Solution

Sample/
Standard Spike with IS Protein

Precipitation Centrifugation Collect
Supernatant

LC-MS/MS
Analysis

Data Processing
&

Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Fenoxycarb quantification.

Signaling Pathways and Logical Relationships
As Fenoxycarb-d3 is an analytical standard, its direct interaction with signaling pathways is not

its primary application. However, understanding the mechanism of action of the parent

compound, Fenoxycarb, is relevant. Fenoxycarb acts as an insect growth regulator, mimicking

the action of juvenile hormone. This disrupts the normal development and molting processes in

insects. The logical relationship for its use as an internal standard is based on its chemical and

physical similarity to Fenoxycarb, ensuring that it behaves similarly during sample preparation

and analysis, thus correcting for variations.
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Caption: Logic of using Fenoxycarb-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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